4-(2-Propynylsulfanyl)-2-(2-pyridinyl)-6-(trifluoromethyl)pyrimidine
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Description
4-(2-Propynylsulfanyl)-2-(2-pyridinyl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C13H8F3N3S and its molecular weight is 295.28. The purity is usually 95%.
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Scientific Research Applications
Pyrimidine Derivatives in Biological Research
Pyrimidine derivatives, including structures similar to 4-(2-Propynylsulfanyl)-2-(2-pyridinyl)-6-(trifluoromethyl)pyrimidine, have been extensively studied for their biological activities. Research by (Stolarczyk et al., 2021) shows that these compounds exhibit varying levels of cytotoxic properties against both normal and cancer cell lines. Such studies are critical in drug development for targeting specific cancer types.
Pyrimidine Synthesis Methods
The synthesis of pyrimidine and its derivatives, including compounds similar to the one , is a significant area of research. (Xiang et al., 2012) discusses a method for synthesizing highly substituted novel pyrimidines. This research is important for creating new pyrimidine derivatives for various applications, including medicinal chemistry.
Antiviral Properties
Research on pyrimidine derivatives also includes their potential antiviral properties. A study by (Holý et al., 2002) demonstrates that certain pyrimidine derivatives have shown effectiveness against a range of viruses. This indicates the potential for developing new antiviral drugs using pyrimidine structures.
Pyrimidine in NLO Materials
The application of pyrimidine derivatives in the field of nonlinear optics (NLO) is another area of interest. (Hussain et al., 2020) explored the NLO properties of thiopyrimidine derivatives, demonstrating their potential in optoelectronic applications.
Crystal Structure and Molecular Recognition
The study of pyrimidine's crystal structure and its role in molecular recognition is crucial in pharmaceuticals. (Balasubramani et al., 2007) emphasizes the importance of hydrogen bonding in pyrimidine derivatives for drug action.
Properties
IUPAC Name |
4-prop-2-ynylsulfanyl-2-pyridin-2-yl-6-(trifluoromethyl)pyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3N3S/c1-2-7-20-11-8-10(13(14,15)16)18-12(19-11)9-5-3-4-6-17-9/h1,3-6,8H,7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNKYIDPPIHIAHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCSC1=NC(=NC(=C1)C(F)(F)F)C2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.